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Compound of Interest

Compound Name: 4-(Cyclohexyloxy)benzoic acid

Cat. No.: B090519

An In-depth Technical Guide on the Physical Properties of 4-(Cyclohexyloxy)benzoic Acid

This technical guide provides a detailed overview of the melting and boiling points of 4-
(Cyclohexyloxy)benzoic acid (CAS No. 139-61-7), targeted towards researchers, scientists,
and professionals in drug development. The document outlines the physical properties,
experimental methodologies for their determination, and logical synthesis pathways.

Physical Properties

4-(Cyclohexyloxy)benzoic acid is a solid, cyclic organic compound.[1] Its key physical
properties, the melting and boiling points, are critical for its purification, handling, and
application in various scientific contexts.

Data Presentation

The reported melting and boiling points for 4-(Cyclohexyloxy)benzoic acid are summarized in
the table below. It is important to note the variation in boiling point with pressure.

Property Value Conditions
Melting Point 182 - 188 °C Atmospheric Pressure
N ) Atmospheric Pressure
Boiling Point 368.4 °C )
(Predicted)[1]
186 - 188 °C 1 Torr (Reduced Pressure)[2]
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References for the data can be found in citations[1][2][3].

Experimental Protocols

While specific experimental procedures from the data sources are not detailed, this section
describes standard and widely accepted laboratory methods for determining the melting and
boiling points of a solid organic compound such as 4-(Cyclohexyloxy)benzoic acid.

Melting Point Determination (Capillary Method)

The melting point of a crystalline solid is a key indicator of its purity. The capillary method is the
most common technique for this determination.

Materials:

Dry, purified 4-(Cyclohexyloxy)benzoic acid

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Buchi B-545, Thomas-Hoover Uni-Melt)

Mortar and pestle
Procedure:

o Sample Preparation: Ensure the sample of 4-(Cyclohexyloxy)benzoic acid is completely
dry, as moisture can depress the melting point. Gently crush the crystalline sample into a fine
powder using a mortar and pestle.

o Capillary Tube Loading: Tap the open end of a capillary tube into the powdered sample to
force a small amount of the solid in. Invert the tube and tap the sealed end gently on a hard
surface to pack the powder down. Repeat until a packed column of 2-3 mm height is
achieved.

o Apparatus Setup: Place the loaded capillary tube into the sample holder of the melting point
apparatus. Ensure the apparatus has been calibrated using certified melting point standards.

e Determination:
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o Set the apparatus to heat rapidly to a temperature approximately 15-20 °C below the
expected melting point (around 165 °C).

o Decrease the heating rate to 1-2 °C per minute to ensure thermal equilibrium between the
sample, thermometer, and heating block.

o Carefully observe the sample through the magnifying lens.

o Data Recording: Record the temperature at which the first drop of liquid appears (the onset
of melting) and the temperature at which the entire sample becomes a clear liquid
(completion of melting). The recorded melting point is this temperature range.

Boiling Point Determination (Distillation Method at
Reduced Pressure)

For high-melting-point solids that may decompose at their atmospheric boiling point,
determination under reduced pressure (vacuum distillation) is the preferred method.

Materials:

Sample of 4-(Cyclohexyloxy)benzoic acid

Small-scale distillation apparatus (e.g., Hickman still or Kugelrohr)

Heat source (heating mantle or oil bath)

Vacuum pump and pressure gauge (manometer)

Thermometer

Procedure:

o Apparatus Setup: Place a small amount of the 4-(Cyclohexyloxy)benzoic acid into the
distillation flask of the apparatus. Insert a thermometer so that the top of the bulb is level with
the side arm leading to the condenser or collection well.

e Vacuum Application: Connect the apparatus to a vacuum source. Slowly and carefully reduce
the pressure within the system to the desired level (e.g., 1 Torr, as cited).[2]
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» Heating: Begin heating the sample gently. Add boiling chips or use magnetic stirring to
ensure smooth boiling.

o Equilibrium and Measurement: Observe the temperature as the material begins to boil and a
condensate ring rises up the apparatus. The boiling point is the stable temperature recorded
on the thermometer when the liquid and vapor phases are in equilibrium, typically
characterized by a steady reflux of condensate.

» Data Recording: Record the stable temperature reading and the corresponding pressure
measured by the manometer. This provides the boiling point at a specific reduced pressure.

Visualizations

The following diagrams illustrate the experimental workflow for melting point determination and
a logical pathway for the synthesis of the target compound.
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Caption: Experimental workflow for melting point determination.
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Caption: Logical synthesis pathway for 4-(Cyclohexyloxy)benzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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